4-((3-cyanopyridin-2-yl)oxy)-N-isopropylpiperidine-1-carboxamide
Description
The compound “4-((3-cyanopyridin-2-yl)oxy)-N-isopropylpiperidine-1-carboxamide” is a chemical compound that contains a pyridine ring, a piperidine ring, and a carboxamide group . It is a versatile material used in scientific research.
Synthesis Analysis
The synthesis of similar compounds often involves the use of pyrrolidine, a five-membered nitrogen heterocycle . The pyrrolidine ring is often used as a starting material for the synthesis of various derivatives . The synthesis of similar compounds also involves the use of 2-mercapto-4,6-dimethylnicotinonitrile as a starting material .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrrolidine ring, a pyridine ring, and a carboxamide group . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization .Scientific Research Applications
- Dopamine D4 Receptor Ligands : Research has focused on developing ligands for dopamine D4 receptors, which play a role in neuropsychiatric disorders. This compound could serve as a potential ligand for imaging studies or therapeutic interventions .
- 18F-Substituted Pyridines : The synthesis of 18F-substituted pyridines is relevant for positron emission tomography (PET) imaging. These radiolabeled compounds can be used to visualize specific biological processes in vivo .
- Fluorine-Containing Agrochemicals : Incorporating fluorine atoms into lead structures enhances the properties of agricultural products. While not specifically studied here, understanding the reactivity and stability of this compound could inform the design of new agrochemicals .
- Synthetic Routes : Investigating synthetic methods for preparing 2-, 3-, and 4-fluoropyridines is crucial. These compounds have unique reactivity profiles compared to their chlorinated or brominated analogues .
Medicinal Chemistry and Drug Development
Fluorine Chemistry and Imaging Agents
Agricultural Chemistry
Chemical Synthesis and Fluorination Methods
properties
IUPAC Name |
4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2/c1-11(2)18-15(20)19-8-5-13(6-9-19)21-14-12(10-16)4-3-7-17-14/h3-4,7,11,13H,5-6,8-9H2,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBGWLPIOIUGHIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)N1CCC(CC1)OC2=C(C=CC=N2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((3-cyanopyridin-2-yl)oxy)-N-isopropylpiperidine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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